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The table below summarizes key parameters for seviteronel use in in vitro studies, as reported in the

literature.

Parameter Details from Literature Citation

General Cell Treatment Concentrations up to 5 μM (in AR- models) and 10 μM.

Limited effect as a single agent (IC₅₀ > 10 μM).

[1]

Clonogenic Survival Assays
(Radiosensitization)

Effective radiosensitization of AR+ TNBC models at

concentrations up to 5 μM.

[1]

Cell Viability Assays
(MTT/CTB)

Used to assess anti-proliferative effects. Seviteronel

showed limited effect as a single agent (IC₅₀ > 10 μM).

[1]

Immunoblotting Sample
Preparation

Cells were pretreated with charcoal-stripped serum for

24 hours, then stimulated with 10 nM DHT and 5 μM
seviteronel.

[1]

γH2AX Foci Assay (DNA
Damage)

Used to measure dsDNA break repair. Significant delays
in repair were observed with seviteronel treatment.

[1]

Suggested Experimental Workflow for In Vitro Studies
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The following diagram outlines a generalized workflow for treating cancer cell lines with seviteronel, based

on the methodologies described in the search results.
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Key Considerations for Protocol Development
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Cell Line Selection: The activity of seviteronel is highly dependent on the cellular context. It has

shown potent effects in androgen receptor-positive (AR+) triple-negative breast cancer (TNBC)
models (e.g., MDA-MB-453, ACC-422, SUM-159) and prostate cancer models. AR-negative (AR−)

models did not show significant radiosensitization at concentrations up to 5 μM [1].
Solubility and Vehicle: The search results do not specify the solvent used for seviteronel in in vitro
studies. Dimethyl sulfoxide (DMSO) is a standard solvent for small molecule inhibitors in preclinical
research. Prepare a stock solution at a high concentration (e.g., 10-100 mM) and ensure the final

DMSO concentration in cell culture media is low enough to avoid cytotoxicity (typically ≤0.1% v/v).
Control Groups: A well-designed experiment should include:

Vehicle control (e.g., DMSO at the same dilution as treated groups).
Positive controls for specific assays (e.g., DHT for AR activation, known DNA damaging

agents for γH2AX assays).
Negative controls using AR-negative cell lines to confirm mechanism of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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